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Get Quote

This table summarizes key physicochemical and solubility data to help you select the appropriate solvent for

your assays [1] [2] [3].

Property Value / Description

Molecular Weight 400.35 g/mol [1] [2] [3]

Purity ≥98% [1] [2] [4]

CAS Number 675103-36-3 [1] [2] [3]

Solubility in DMSO ~100 mg/mL (~249.78 mM) [1] [3]

Solubility in Ethanol ≥ 4.76 mg/mL (~11.89 mM) [1] [3]

Preparing Stock Solutions [1]:

Standard Stock (10 mM in DMSO): Add 1 mL of pure DMSO directly to a vial containing 5 mg of

BAY-678 for a 12.5 mM solution. For a precise 10 mM solution, dissolve 4.0 mg of BAY-678 in 1.0 mL
of DMSO.

Aliquot and Store: Aliquot the stock solution and store at -20°C or -80°C to avoid repeated freeze-
thaw cycles and maintain stability.
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In Vivo Formulation Protocols

For animal studies, BAY-678 can be formulated for oral administration. Below are two tested protocols [1]

[3]:

Protocol 1: Aqueous Solution for Oral Dosing This yields a clear solution of ≥ 2.5 mg/mL.

Start with 25 mg/mL
DMSO Stock

Add 100 µL stock to
400 µL PEG300

Mix evenly, then add
50 µL Tween-80

Mix evenly, then add
450 µL Saline

Final Volume: 1 mL
Concentration: 2.5 mg/mL

Click to download full resolution via product page

Protocol 2: Oil-Based Solution for Longer Studies This also yields a clear solution of ≥ 2.5 mg/mL.

Add 100 µL of a 25.0 mg/mL DMSO stock solution to 900 µL of corn oil and mix evenly [1] [3].

Use this protocol carefully for studies longer than half a month [3].

Key Experimental Considerations & Troubleshooting
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Verify Cellular Activity: BAY-678 is cell-permeable, but its cell-based activity on HNE has not
been measured and may not be relevant in all cellular contexts [1]. A study using CD34+ cells from
patients with ELANE mutations found that BAY-678 showed no effect on neutrophil
differentiation, unlike other inhibitors [5].
Account for Critical Species Specificity: BAY-678 is highly potent against human neutrophil
elastase (Ki = 15 nM) but is much weaker against mouse and rat elastase (Ki = 600-700 nM) [1]
[6]. This limits its use in rodent models unless the experiment involves administering human NE [6].

Ensure Target Selectivity: BAY-678 is highly selective for HNE, showing >2,000-fold selectivity over
a panel of 21 other serine proteases. It is also clean in broad panels of kinase and receptor assays [1]

[6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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